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Compound of Interest

Compound Name: Octanedinitrile

Cat. No.: B1195947 Get Quote

In-Depth Technical Guide to Octanedinitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
Octanedinitrile, also known as suberonitrile or 1,6-dicyanohexane, is a dinitrile with the

chemical formula C₈H₁₂N₂. This document provides a comprehensive technical overview of its

chemical and physical properties, a detailed experimental protocol for its synthesis, its

relevance in metabolic pathways, and its potential applications in research and drug

development.

Molecular and Physical Properties
The fundamental properties of Octanedinitrile are summarized below. The molecular weight is

derived from the atomic weights of its constituent elements: Carbon (≈12.011 u), Hydrogen

(≈1.008 u), and Nitrogen (≈14.007 u).

Calculation of Molecular Weight: (8 × 12.011) + (12 × 1.008) + (2 × 14.007) = 96.088 + 12.096

+ 28.014 = 136.198 g/mol

This calculated value is consistent with experimentally determined and published values.[1]

Table 1: Physicochemical Properties of Octanedinitrile
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Property Value

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol

IUPAC Name Octanedinitrile

Synonyms Suberonitrile, 1,6-Dicyanohexane

CAS Number 629-40-3

Appearance Colorless liquid

Density 0.951 g/mL

Melting Point 1-3 °C

Boiling Point 295.1 °C

Solubility in Water 50 g/L at 20 °C

Experimental Protocols
Synthesis of Octanedinitrile from Suberic Acid
A common method for the synthesis of dinitriles is the dehydration of the corresponding

dicarboxylic acid diamide, which is formed in situ from the dicarboxylic acid and ammonia. The

following protocol is adapted from established methods for dinitrile synthesis.

Reaction Scheme:

HOOC-(CH₂)₆-COOH + 2 NH₃ → H₂NOC-(CH₂)₆-CONH₂ + 2 H₂O H₂NOC-(CH₂)₆-CONH₂ →

NC-(CH₂)₆-CN + 2 H₂O

Materials:

Suberic acid (Octanedioic acid)

Ammonia (gas or aqueous solution)

Dehydration catalyst (e.g., silica gel, alumina, or a phosphorus-based catalyst)
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High-boiling point solvent (optional, for liquid-phase synthesis)

Procedure (Vapor-Phase Synthesis):

Catalyst Bed Preparation: A tubular reactor is packed with a suitable dehydration catalyst.

The reactor is heated to the reaction temperature, typically between 250-450 °C.

Reactant Preparation: Suberic acid is melted and vaporized. It is then mixed with ammonia

gas in a predetermined molar ratio (an excess of ammonia is typically used).

Reaction: The gaseous mixture of suberic acid and ammonia is passed through the heated

catalyst bed. The contact time is controlled to ensure complete conversion.

Product Collection: The reaction products, including octanedinitrile, water, and unreacted

ammonia, are passed through a condenser. The liquid products are collected, while the non-

condensable gases are scrubbed.

Purification: The collected liquid is subjected to fractional distillation under reduced pressure

to separate the octanedinitrile from water and any byproducts.

Purification of Octanedinitrile
For high-purity octanedinitrile suitable for sensitive applications, the following purification

method can be employed:

Acid Wash: The crude octanedinitrile is washed twice with a half-volume of concentrated

hydrochloric acid to remove any basic impurities.

Base Wash: The organic layer is then washed with a saturated aqueous solution of sodium

bicarbonate to neutralize any remaining acid.

Drying: The washed octanedinitrile is dried over anhydrous magnesium sulfate.

Distillation: The dried product is filtered and then distilled under reduced pressure to yield

pure octanedinitrile.

Biological Significance and Signaling Pathways
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While Octanedinitrile itself is not directly implicated in major signaling pathways, its precursor,

suberic acid (octanedioic acid), is a significant metabolite in fatty acid metabolism. Elevated

levels of suberic acid in urine are a key biomarker for certain metabolic disorders related to

fatty acid oxidation.[1][2][3][4][5]

The metabolic pathway leading to the formation of suberic acid involves ω-oxidation of fatty

acids, followed by β-oxidation. This pathway becomes particularly active when the primary β-

oxidation of fatty acids is impaired.
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Metabolic pathway showing the formation of suberic acid.

Applications in Drug Development and Research
Nitrile-containing compounds are prevalent in pharmaceuticals due to the unique properties of

the nitrile group. It can act as a bioisostere for other functional groups, participate in hydrogen

bonding, and improve the metabolic stability of a drug molecule. While specific applications of

octanedinitrile in marketed drugs are not widely documented, its structure makes it a valuable

intermediate in organic synthesis for creating more complex molecules.

Potential Roles of Octanedinitrile in Synthesis:

Backbone for Symmetrical Molecules: The C8 backbone of octanedinitrile can be used to

synthesize molecules with symmetrical structures.

Conversion to Other Functional Groups: The nitrile groups can be hydrolyzed to carboxylic

acids, reduced to amines, or reacted to form various heterocyclic rings, which are common

motifs in pharmacologically active compounds.
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Precursor to Diamines and Diacids: Reduction of octanedinitrile yields 1,8-diaminooctane,

and hydrolysis yields suberic acid. Both are useful building blocks in medicinal chemistry and

polymer science.

Safety and Handling
Octanedinitrile is classified as toxic if swallowed, and may be harmful in contact with skin or if

inhaled. It is combustible and should be handled in a well-ventilated area, away from open

flames and sources of ignition. Standard personal protective equipment, including gloves,

safety glasses, and a lab coat, should be worn when handling this chemical. Store in a tightly

sealed container in a cool, dry place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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